Cas no 2309307-08-0 (1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane)

• Product Name: 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane
• CAS No: 2309307-08-0
• MF: C₁₇H₁₉ClN₆O₂S
• MW: 406.889760255814
• CID: 5329743
• Update Time: 2025-07-09

1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 6-(4-((2-chlorobenzyl)sulfonyl)-1,4-diazepan-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-[4-[(2-chlorophenyl)methylsulfonyl]-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane

• Inchi： 1S/C17H19ClN6O2S/c18-15-5-2-1-4-14(15)12-27(25,26)23-9-3-8-22(10-11-23)17-7-6-16-20-19-13-24(16)21-17/h1-2,4-7,13H,3,8-12H2
• InChI Key： RWHDHWVWFBKLSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N1CCN(C2C=CC3=NN=CN3N=2)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1

Additional information on 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane

Comprehensive Overview of 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane (CAS No. 2309307-08-0)

The compound 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane (CAS No. 2309307-08-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a 1,2,4-triazolo[4,3-b]pyridazine core and a 1,4-diazepane backbone, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzyme activity and receptor binding, which aligns with current trends in drug discovery targeting neurodegenerative diseases and metabolic disorders.

In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in precision medicine and personalized therapy. The 1,2,4-triazolo[4,3-b]pyridazine moiety in this compound is particularly noteworthy, as it is often associated with kinase inhibition and GPCR targeting, two hot topics in modern pharmacology. This has led to increased searches for terms like "triazolo-pyridazine derivatives" and "diazepane-based therapeutics" in academic and industrial databases.

From a synthetic chemistry perspective, the incorporation of a 2-chlorophenyl methanesulfonyl group enhances the compound's bioavailability and metabolic stability, addressing common challenges in drug development. These properties are frequently discussed in forums and publications focusing on ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a critical aspect of pharmacokinetic profiling. The compound's CAS No. 2309307-08-0 is often cross-referenced in patents and research papers exploring heterocyclic chemistry and medicinal chemistry innovations.

The 1,4-diazepane ring system in this molecule is another key feature, as it is known to confer conformational flexibility and enhanced binding affinity to biological targets. This structural motif is widely studied in the context of CNS drug development, particularly for conditions like anxiety and depression, which remain high-priority areas in global healthcare. Searches for "diazepane derivatives in CNS disorders" and "sulfonyl-based drug design" reflect the growing interest in such compounds.

Moreover, the compound's potential applications extend to cancer research, where its triazolo-pyridazine scaffold is being investigated for anti-proliferative effects. This aligns with the rising popularity of terms like "targeted cancer therapy" and "small-molecule oncology drugs" in scientific literature and search engines. Researchers are also exploring its utility in infectious disease models, given the scaffold's historical relevance in antiviral and antibacterial agents.

In summary, 1-(2-chlorophenyl)methanesulfonyl-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane (CAS No. 2309307-08-0) represents a multifaceted compound with broad implications for modern drug discovery. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like kinase modulation, CNS therapeutics, and cancer treatment. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.